Cas no 1807014-66-9 ((2-Bromo-5-nitropyridin-4-yl)methanamine)
1807014-66-9 structure
Product Name:(2-Bromo-5-nitropyridin-4-yl)methanamine
CAS No:1807014-66-9
MF:C6H6BrN3O2
MW:232.034739971161
CID:4803398
Update Time:2023-08-17
(2-Bromo-5-nitropyridin-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (2-Bromo-5-nitropyridin-4-yl)methanamine
- 4-Aminomethyl-2-bromo-5-nitropyridine
-
- Inchi: 1S/C6H6BrN3O2/c7-6-1-4(2-8)5(3-9-6)10(11)12/h1,3H,2,8H2
- InChI Key: XIEFRTUWNUGQAR-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=N1)[N+](=O)[O-])CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- XLogP3: 0.6
- Topological Polar Surface Area: 84.7
(2-Bromo-5-nitropyridin-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014822-250mg |
4-Aminomethyl-2-bromo-5-nitropyridine |
1807014-66-9 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029014822-1g |
4-Aminomethyl-2-bromo-5-nitropyridine |
1807014-66-9 | 95% | 1g |
$3,126.60 | 2022-03-31 |
(2-Bromo-5-nitropyridin-4-yl)methanamine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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